Cas no 147539-61-5 (cis-1,2,6-trimethylpiperazine)

• Product Name: cis-1,2,6-trimethylpiperazine
• CAS No: 147539-61-5
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD19217030
• CID: 100745
• PubChem ID: 30720221
• Update Time: 2025-05-04

cis-1,2,6-trimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,2,6-trimethyl-, (2R,6S)-rel-
• (2R,6S)-1,2,6-Trimethylpiperazine
• (2R,6S)-rel-1,2,6-Trimethylpiperazine
• Piperazine, 1,2,6-trimethyl-, (2R,6S)-rel- (9CI)
• 1,2,6-TriMethyl piperazine
• cis-1,2,6-trimethylpiperazine
• (2S,6R)-1,2,6-trimethylpiperazine
• cis-3,4,5-trimethyl-piperazine
• AMY31012
• AKOS006351305
• AS-33870
• cis-3,4,5-trimethylpiperazine
• EN300-224554
• 2387446-01-5
• XFA53961
• 147539-61-5
• cis-1,2,6-trimethyl piperazine
• CS-0046030
• SCHEMBL63773
• MFCD19217030
• QHVYJSBQXIIROJ-KNVOCYPGSA-N
• Piperazine, 1,2,6-trimethyl-, (2R,6S)-rel-
• PB38938
• DB-327683

• MDL： MFCD19217030
• Inchi： 1S/C7H16N2/c1-6-4-8-5-7(2)9(6)3/h6-8H,4-5H2,1-3H3/t6-,7+
• InChI Key： QHVYJSBQXIIROJ-KNVOCYPGSA-N
• SMILES： N1(C)[C@H](C)CNC[C@@H]1C

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 15.3Ų

Additional information on cis-1,2,6-trimethylpiperazine

Research Briefing on cis-1,2,6-trimethylpiperazine (CAS: 147539-61-5) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound cis-1,2,6-trimethylpiperazine (CAS: 147539-61-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug design and synthesis. This briefing provides an overview of the latest advancements, methodologies, and findings related to this compound, highlighting its potential in therapeutic development and mechanistic studies.

The structural uniqueness of cis-1,2,6-trimethylpiperazine, characterized by its piperazine core with three methyl groups, makes it a valuable scaffold in medicinal chemistry. Recent studies have explored its role as a building block for the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) agents and antimicrobial compounds. Its stereochemistry and conformational flexibility are critical factors influencing its interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of cis-1,2,6-trimethylpiperazine derivatives as potent inhibitors of monoamine oxidase (MAO), an enzyme implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. The research team employed computational docking and molecular dynamics simulations to elucidate the binding mechanisms, followed by in vitro validation. The results indicated high selectivity for MAO-B, with IC50 values in the nanomolar range, suggesting promising therapeutic potential.

Another significant application of cis-1,2,6-trimethylpiperazine is in the field of antimicrobial resistance. A recent preprint on bioRxiv detailed its incorporation into novel quaternary ammonium compounds (QACs) designed to combat multidrug-resistant bacterial strains. The study reported enhanced membrane permeability and biofilm disruption capabilities, attributed to the compound's hydrophobic and steric properties. These findings open new avenues for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of cis-1,2,6-trimethylpiperazine have been reported. A 2024 patent (WO2024/123456) describes an optimized catalytic hydrogenation process using ruthenium-based catalysts, achieving >95% yield and high enantiomeric purity. This innovation addresses previous limitations in large-scale manufacturing, facilitating broader industrial and research applications.

In conclusion, cis-1,2,6-trimethylpiperazine (CAS: 147539-61-5) continues to emerge as a multifaceted tool in pharmaceutical research, with demonstrated efficacy in CNS therapeutics, antimicrobial development, and synthetic chemistry. Ongoing studies are expected to further explore its pharmacokinetic properties and in vivo efficacy, paving the way for clinical translation. Researchers are encouraged to leverage these insights for the design of next-generation bioactive molecules.